Cas no 20406-75-1 (N,N-diethyl-2-propylpentanamide)

• Product Name: N,N-diethyl-2-propylpentanamide
• CAS No: 20406-75-1
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 1397546
• PubChem ID: 209794
• Update Time: 2025-04-20

N,N-diethyl-2-propylpentanamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-propylpentanamide
• Valeramide, N,N-diethyl-2-propyl-
• 20406-75-1
• N,N-Diethyl-2-propylvaleramide
• KYZCGAYOKKRLFZ-UHFFFAOYSA-N
• BRN 2079288
• DTXSID90174360

• Inchi： 1S/C12H25NO/c1-5-9-11(10-6-2)12(14)13(7-3)8-4/h11H,5-10H2,1-4H3
• InChI Key： KYZCGAYOKKRLFZ-UHFFFAOYSA-N
• SMILES： O=C(C(CCC)CCC)N(CC)CC

Computed Properties

• Exact Mass: 199.19375
• Monoisotopic Mass: 199.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.861
• Boiling Point: 254°C at 760 mmHg
• Flash Point: 93.5°C
• Refractive Index: 1.443
• PSA: 20.31